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Compound of Interest

Compound Name: Diphenyleneiodonium chloride

Cat. No.: B1670732 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of

Diphenyleneiodonium chloride (DPI) stock solutions, a widely used inhibitor of NADPH

oxidase and nitric oxide synthase.

Chemical Properties and Solubility
Diphenyleneiodonium chloride is a potent, cell-permeable, and irreversible inhibitor of

flavoenzymes, including NADPH oxidase and nitric oxide synthase (NOS).[1][2] It is a valuable

tool for studying cellular processes involving reactive oxygen species (ROS) and nitric oxide

signaling.
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Property Value Reference

Molecular Weight 314.55 g/mol [1][3]

Appearance Crystalline solid [2][4]

CAS Number 4673-26-1 [1][3]

Solubility in DMSO
5 - 13 mg/mL (15.9 - 41.32

mM)
[1][2][5]

Solubility in Water
Insoluble to slightly soluble

(0.2 - 1 mg/mL)
[1][2]

Solubility in Ethanol
Insoluble to slightly soluble

(<100 µg/mL)
[1][4]

Storage (Solid)
Room temperature (stable for

≥ 4 years)
[4]

Storage (Stock Solution)
-20°C (stable for up to 3

months in DMSO)
[2]

Experimental Protocol: Preparation of a 10 mM
Diphenyleneiodonium Chloride Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of Diphenyleneiodonium
chloride in DMSO, a common starting concentration for in vitro experiments.

Materials:

Diphenyleneiodonium chloride (powder)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated analytical balance
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Vortex mixer

Pipettes and sterile pipette tips

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass

of Diphenyleneiodonium chloride needed using its molecular weight (314.55 g/mol ).

Mass (mg) = 10 mmol/L * 1 L/1000 mL * 1 mL * 314.55 g/mol * 1000 mg/g = 3.1455 mg

Weigh the compound: Carefully weigh out approximately 3.15 mg of Diphenyleneiodonium
chloride powder using an analytical balance and transfer it to a sterile microcentrifuge tube.

Add DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

Diphenyleneiodonium chloride powder.

Dissolve the compound: Vortex the solution until the Diphenyleneiodonium chloride is

completely dissolved.[5] Gentle warming may be required for complete solubility.[2] Ensure

the solution is clear and free of any particulate matter.

Aliquot and store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.[6] Store the aliquots at -20°C.

The stock solution is stable for up to 3 months when stored under these conditions.[2]

Signaling Pathway Inhibition
Diphenyleneiodonium chloride is a well-characterized inhibitor of NADPH oxidase (NOX), a

key enzyme responsible for the production of superoxide radicals, a type of reactive oxygen

species (ROS). It also inhibits nitric oxide synthase (NOS).[1][2] The diagram below illustrates

the general mechanism of NADPH oxidase and the point of inhibition by DPI.
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Caption: Inhibition of NADPH Oxidase by Diphenyleneiodonium chloride (DPI).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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